ethyl 2-amino-3-{[1-(4-bromophenyl)-2,5-dioxotetrahydro-1H-pyrrol-3-yl]sulfanyl}propanoate hydrochloride

• IUPAC Name: ethyl 2-amino-3-[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpropanoate;hydrochloride
• InChI: InChI=1S/C15H17BrN2O4S.ClH/c1-2-22-15(21)11(17)8-23-12-7-13(19)18(14(12)20)10-5-3-9(16)4-6-10;/h3-6,11-12H,2,7-8,17H2,1H3;1H
• InChI Key: DBXXQHFFQJDSJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CSC1CC(=O)N(C1=O)C2=CC=C(C=C2)Br)N.Cl
• Molecular Formula: C15H18BrClN2O4S
• Molecular Weight: 437.7 g/mol
• CAS No.: 1029989-63-6

Description

Ethyl 2-amino-3-{[1-(4-bromophenyl)-2,5-dioxotetrahydro-1H-pyrrol-3-yl]sulfanyl}propanoate hydrochloride is a useful research compound. Its molecular formula is C15H18BrClN2O4S and its molecular weight is 437.73. The purity is usually 95%.
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Scientific Research Applications

Polymorphism Studies Research on polymorphic forms of related compounds, such as ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, has been conducted. These studies, using spectroscopic and diffractometric techniques, highlight the challenges in characterizing such polymorphic forms due to their similar spectra and diffraction patterns. These findings have implications for analytical and physical characterization in pharmaceutical development (Vogt et al., 2013).

Synthesis of Amino Acid Derivatives A study describes the synthesis of alpha-sulfanyl-beta-amino acid derivatives, an important class of compounds for pharmaceuticals with potent biological activity. This synthesis was achieved using nanocrystalline magnesium oxide, indicating potential applications in drug development (Kantam et al., 2010).

Antimycobacterial Agents Research into the synthesis of novel ethyl 4-hydroxy-2,6-diaryl-5-(arylsulfanyl)-1,2,5,6-tetrahydro-3-pyridinecarboxylates, with potential antimycobacterial properties, has been conducted. These compounds have shown significant in vitro activity against Mycobacterium tuberculosis, suggesting their use in treating tuberculosis (Raju et al., 2010).

Functionalization of Polymers A study on the functional modification of poly vinyl alcohol/acrylic acid hydrogels through condensation with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, has been reported. This research is significant for medical applications due to the enhanced thermal stability and biological activities of the modified polymers (Aly & El-Mohdy, 2015).